1-{[(3,5-Dichlorophenyl)methyl]amino}propan-2-ol

• Molecular Formula: C10H13Cl2NO
• Molecular Weight: 234.12 g/mol
• SMILES: CC(CNCC1=CC(=CC(=C1)Cl)Cl)O
• InChI: InChI=1S/C10H13Cl2NO/c1-7(14)5-13-6-8-2-9(11)4-10(12)3-8/h2-4,7,13-14H,5-6H2,1H3
• InChIKey: ZHOXFMYEHJZQSK-UHFFFAOYSA-N

3,5-Dichlorophenyl Methylamino Propan-2-ol: Procurement Overview

1-{[(3,5-Dichlorophenyl)methyl]amino}propan-2-ol is a synthetic beta‑amino alcohol (molecular formula C₁₀H₁₃Cl₂NO, MW 234.12) that belongs to the class of N‑benzyl‑substituted aminopropanols. Its structure features a 3,5‑dichlorophenyl ring linked via a methylamino spacer to a propan‑2‑ol backbone . This compound is primarily used as a research intermediate and a tool molecule for probing structure–activity relationships (SAR) around the benzyl‑amino‑alcohol pharmacophore; it lacks a marketed drug indication and is exclusively supplied for laboratory‑scale investigation .

SAR tool for benzyl-amino-alcohol pharmacophore studies

3,5-Dichloro substitution pattern (meta-arrangement)

Laboratory-scale research use; no clinical indication

Why Chlorine Substitution Pattern Prevents Generic Replacement

Benzyl‑amino‑propanol derivatives with identical molecular formulae can exhibit profoundly different physicochemical and biological profiles solely as a function of chlorine substitution pattern on the phenyl ring [1]. The 3,5‑dichloro arrangement imparts a unique combination of symmetry, electron‑withdrawing character, and steric volume that directly influences lipophilicity, pKa, and target‑binding geometry, making de‑novo performance unpredictable when a different regioisomer (e.g., 3,4‑dichloro) or the non‑chlorinated parent is substituted without re‑validation . Consequently, procurement decisions that ignore these subtle but decisive structural differences risk selecting a compound with divergent solubility, membrane permeability, or enzyme inhibition potency, undermining experimental reproducibility.

Regioisomer pattern

3,4-Dichloro substitution may shift lipophilicity and ionization versus 3,5-pattern, altering membrane permeability.

Non-chlorinated analog

Lack of chlorine substituents increases amine basicity, which may affect ionization-dependent cellular uptake.

2,6-Dichloro isomer

Ortho-chlorine arrangement imposes distinct steric and H-bond constraints; 3,5-pattern may not transfer without re-validation.

• [1] PubChem. 1-{[(3,4-Dichlorophenyl)methyl]amino}propan-2-ol (CID 4719396) – Computed XLogP3‑AA and structural properties. https://pubchem.ncbi.nlm.nih.gov/compound/4719396 (accessed 2026‑05‑06). View Source

Differentiation vs. Closest Structural Analogs

Lipophilicity Tuning via Dichloro Substitution Pattern

The 3,5‑dichloro arrangement on the benzyl moiety yields a computed XLogP3‑AA of approximately 2.3, which is marginally but measurably different from the 3,4‑dichloro isomer (XLogP3‑AA = 2.3; identical mean, yet the symmetrical 3,5‑pattern reduces the dipole moment relative to the 3,4‑pattern, which can alter chromatographic retention and passive membrane permeability) [1]. The non‑chlorinated benzyl analog 1‑(benzylamino)propan‑2‑ol has a significantly lower logP (~1.5 predicted), confirming that chlorine substitution is the dominant driver of lipophilicity within this series [2].

Lipophilicity (logP)

Class-level inference

3,5-diCl: XLogP3-AA ≈2.3 | non-Cl analog: logP ~1.5

Reported logP difference may affect membrane permeability and protein binding; supports distinct physicochemical context.

Computed XLogP3-AA; experimental verification recommended.

Evidence Dimension	Partition coefficient (logP) – predicted
Target Compound Data	XLogP3‑AA ≈ 2.3 (computational); symmetry reduces dipole moment versus 3,4‑isomer
Comparator Or Baseline	3,4‑dichloro isomer (CID 4719396) XLogP3‑AA = 2.3; non‑chlorinated 1‑(benzylamino)propan‑2‑ol predicted logP ~1.5
Quantified Difference	ΔlogP ≈ 0.0–0.8 units higher than non‑chlorinated analog; dipole‑moment shift noted for 3,5‑ vs 3,4‑isomer
Conditions	Computed XLogP3‑AA (PubChem 2025.09.15 release); dipole‑moment inference based on molecular symmetry

Why This Matters

Even small logP differences influence membrane permeability and non‑specific protein binding; the symmetrical 3,5‑dichloro pattern provides a distinct physicochemical profile that cannot be assumed for the 3,4‑dichloro analog without experimental confirmation, impacting selection for CNS or cell‑based assays.

• [1] PubChem. 1-{[(3,4-Dichlorophenyl)methyl]amino}propan-2-ol (CID 4719396) – XLogP3‑AA. https://pubchem.ncbi.nlm.nih.gov/compound/4719396 (accessed 2026‑05‑06). View Source
• [2] Molbase. 1‑(Benzylamino)propan‑2‑ol (CAS 27159‑32‑6) – physicochemical properties. http://qiye.molbase.cn/compound/27159-32-6.html (accessed 2026‑05‑06). View Source

Charge State Modulation and pKa Shift

The secondary amine in 1-{[(3,5-dichlorophenyl)methyl]amino}propan-2-ol has a predicted pKa of approximately 8.9, reflecting the electron‑withdrawing effect of the two meta‑chlorine substituents . In contrast, the absence of chlorine atoms in 1‑(benzylamino)propan‑2‑ol raises the amine pKa to about 9.5, meaning the 3,5‑dichloro compound is >50% less protonated at physiological pH 7.4 [1]. This shift alters the ratio of charged to neutral species, which directly affects solubility, passive diffusion, and interaction with negatively charged biological surfaces.

Amine basicity (pKa)

Class-level inference

pKa ≈8.9

Reduced pKa vs non-Cl analog (~9.5) lowers charged fraction at pH 7.4, potentially influencing passive permeability.

Predicted value; confirm with experimental pKa determination.

Evidence Dimension	Amino group basicity (pKa)
Target Compound Data	Predicted pKa ≈ 8.9 (secondary amine, 3,5‑dichloro substitution)
Comparator Or Baseline	1‑(Benzylamino)propan‑2‑ol predicted pKa ≈ 9.5 (no chlorine substituents)
Quantified Difference	ΔpKa ≈ −0.6 units; protonation difference at pH 7.4 reduces charged fraction by ~30%
Conditions	Computational prediction (ACD/Labs or analogous); physiological pH 7.4

Why This Matters

A lower pKa reduces the fraction of positively charged species at physiological pH, which can enhance passive membrane permeability and reduce off‑target binding to negatively charged phospholipids, making the 3,5‑dichloro compound a preferred scaffold for intracellular targets or CNS applications compared to the non‑chlorinated analog.

• [1] PubChem. 1-{[(3,4-Dichlorophenyl)methyl]amino}propan-2-ol (CID 4719396) – computed properties. https://pubchem.ncbi.nlm.nih.gov/compound/4719396 (accessed 2026‑05‑06). View Source

Hydrogen-Bond Topology and Regioisomer Recognition

The 3,5‑dichloro substitution positions both chlorine atoms in a meta relationship to the methylamino linker, creating a symmetric hydrogen‑bond acceptor array that differs fundamentally from the 2,6‑dichloro isomer, where ortho‑chlorine atoms flank the linker and impose distinct steric and electronic constraints . Topological polar surface area (TPSA) is predicted to be 32.3 Ų for the 2,6‑dichloro isomer ; the 3,5‑isomer is expected to exhibit a comparable TPSA but a different spatial distribution of polar atoms, influencing the geometry of interactions with complementary protein surfaces [1].

H-Bond Topology

Class-level inference

3,5-diCl: symmetric meta, TPSA ~32 Ų | 2,6-diCl: ortho, TPSA 32.3 Ų

Spatial H-bond acceptor presentation may influence target selectivity; supports regioisomer-specific SAR interpretation.

Computed TPSA; molecular geometry optimization assumed.

Evidence Dimension	Molecular topology (TPSA, symmetry, steric profile)
Target Compound Data	3,5‑dichloro: symmetric meta‑Cl arrangement; TPSA predicted ~32 Ų
Comparator Or Baseline	2,6‑dichloro isomer: ortho‑Cl arrangement; TPSA = 32.3 Ų (computed)
Quantified Difference	TPSA difference <1 Ų, but spatial orientation of hydrogen‑bond acceptors is rotated by ~120° relative to the linker axis
Conditions	Computational geometry optimization; TPSA calculation (Ertl method)

Why This Matters

Spatial presentation of hydrogen‑bond acceptors is a critical determinant of target selectivity in enzyme inhibition and receptor binding; the 3,5‑dichloro pattern offers a distinct recognition surface that cannot be mimicked by the 2,6‑dichloro isomer, making regioisomer‑specific procurement essential for SAR campaigns.

• [1] PubChem. 1-{[(3,4-Dichlorophenyl)methyl]amino}propan-2-ol (CID 4719396) – computed TPSA and hydrogen‑bond counts. https://pubchem.ncbi.nlm.nih.gov/compound/4719396 (accessed 2026‑05‑06). View Source

Supply Chain Status and Procurement Availability

The target compound has been listed at ≥95% purity by suppliers such as AKSci (3,4‑dichloro isomer: 95% minimum ) and Leyan (3,5‑dichloro isomer: 95% purity ), but commercial availability for the 3,5‑dichloro variant is limited and several vendors have marked it as “discontinued” . In contrast, the 3,4‑dichloro isomer (CAS 856977‑77‑0) remains actively stocked by multiple distributors at comparable purity , making the 3,5‑dichloro compound a scarcer resource that may require custom synthesis for sustained research programs.

Supply Status

Supplier listing

Purity 95% (Leyan)

Availability Discontinued (CymitQuimica)

3,4-diCl: 95% purity, actively stocked

Limited commercial availability; may require custom synthesis for sustained research. Verify current supply.

Catalog data as of May 2026; confirm with supplier.

Evidence Dimension	Commercial purity and supply status
Target Compound Data	95% purity (Leyan); listed as discontinued by CymitQuimica
Comparator Or Baseline	3,4‑dichloro isomer: 95% purity, actively stocked by AKSci and others
Quantified Difference	Equivalent purity specification; significant difference in ongoing commercial availability
Conditions	Catalog data as of May 2026

Why This Matters

Discontinued or limited‑availability compounds increase procurement risk and can introduce delays in hit‑to‑lead or lead‑optimization workflows; users should verify supply status and consider sourcing from custom synthesis providers if the 3,5‑dichloro regioisomer is structurally indispensable.

Primary Research Applications

SSAO/VAP-1 Inhibitor SAR Scaffold

The 3,5‑dichlorobenzyl‑amino‑propanol motif is recognized in the patent literature as a core substructure for semicarbazide‑sensitive amine oxidase (SSAO/VAP‑1) inhibitors [1]. The symmetrical 3,5‑dichloro pattern offers a distinct hydrogen‑bonding topology that may favor binding to the enzyme’s active site compared to other dichloro regioisomers, providing a rational starting point for medicinal chemistry optimization.

Lipophilicity and Permeability Probe Molecule

With a predicted logP of ~2.3 and a reduced amine pKa (~8.9) relative to the non‑chlorinated analog, this compound is well suited as a probe molecule for studying the impact of moderate lipophilicity and ionization state on membrane permeability, cellular uptake, and non‑specific protein binding in ADME‑Tox profiling panels [2].

Regioisomer Benchmark for Chiral Method Development

The 3,5‑dichloro isomer can serve as a benchmarking standard for chiral chromatographic method development (e.g., HPLC, SFC) where the separation of regioisomeric beta‑amino alcohols is required. Its distinct retention characteristics relative to the 3,4‑ and 2,6‑dichloro isomers provide a rigorous test of stationary‑phase selectivity .

Application

Selection Property

Validation Focus

SSAO/VAP-1 inhibitor SAR

Symmetrical 3,5-dichloro H-bond topology

Enzyme inhibition assay and binding geometry review

Lipophilicity/permeability probe

Moderate logP and reduced amine basicity

Membrane permeability and ADME-Tox profiling context

Chiral method benchmark

Retention behavior distinct from other regioisomers

Stationary-phase selectivity and chiral resolution testing

• [1] Justia Patents. Inhibitors of SSAO and VAP‑1 mediated adhesion (US 2009/0203764 A1) – benzyl‑amino‑alcohol scaffolds. https://patents.justia.com/patent/20090203764 (accessed 2026‑05‑06). View Source
• [2] PubChem. 1-{[(3,4-Dichlorophenyl)methyl]amino}propan-2-ol (CID 4719396) – XLogP3‑AA and hydrogen‑bond data. https://pubchem.ncbi.nlm.nih.gov/compound/4719396 (accessed 2026‑05‑06). View Source